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Compound of Interest

Compound Name: 3-Iodotetrahydrofuran

Cat. No.: B053241 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices is paramount. This document provides comprehensive guidance on the personal

protective equipment (PPE), operational procedures, and disposal plans for 3-
Iodotetrahydrofuran, a compound requiring careful handling due to its potential hazards.

Adherence to these protocols is critical for minimizing risk and ensuring a safe research

environment.

Hazard Identification and Safety Precautions
3-Iodotetrahydrofuran is classified as a substance that can cause skin and serious eye

irritation. It may also lead to respiratory irritation and is harmful if swallowed.[1][2] Similar to its

parent compound, tetrahydrofuran (THF), it should be treated as a flammable liquid and a

potential peroxide former.[3] Peroxide formation can lead to explosive hazards, especially upon

concentration.[4] Therefore, it is crucial to handle this chemical with appropriate safety

measures in a controlled laboratory setting.

Summary of Hazards:
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Hazard Statement Classification

Harmful if swallowed Acute Toxicity, Oral (Category 4)[1]

Causes skin irritation Skin Irritation (Category 2)[1]

Causes serious eye irritation Eye Irritation (Category 2)[1]

May cause respiratory irritation
Specific Target Organ Toxicity (Single Exposure)

[1]

Highly flammable liquid and vapor (precaution)
Flammable Liquids (Category 2) (Assumed from

THF)

May form explosive peroxides (precaution) Peroxide Former (Assumed from THF)[4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential when handling 3-
Iodotetrahydrofuran. The following PPE is mandatory to prevent exposure through inhalation,

skin contact, and eye contact.
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PPE Category Specific Requirements

Eye and Face Protection

Wear tightly fitting safety goggles or a face

shield (minimum 8-inch).[5] Eye protection must

be tested and approved under appropriate

government standards such as NIOSH (US) or

EN 166 (EU).[5]

Skin and Body Protection

Wear a flame-resistant or retardant lab coat,

fully buttoned with sleeves of sufficient length to

prevent skin exposure.[6] Full-length pants and

closed-toe footwear are required.[5][6]

Hand Protection

Handle with chemical-resistant gloves (e.g.,

laminate film or nitrile).[3][6] Gloves must be

inspected prior to use and proper glove removal

technique must be followed to avoid skin

contact.[5][3] Dispose of contaminated gloves

immediately after use.[5][3]

Respiratory Protection

Work should be conducted in a certified ducted

fume hood.[3][6] If there is a risk of inhalation

and engineering controls are insufficient, a full-

face respirator with multi-purpose combination

(US) respirator cartridges should be used.[6]

Respirator users must be trained and fit-tested.

[5]

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural steps for the safe handling of 3-Iodotetrahydrofuran from

receipt to temporary storage.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Check for the formation of white crystals around the cap or on the bottle, which could

indicate peroxide formation.[6] If crystals are present, do not open the container and contact
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your institution's Environmental Health and Safety (EHS) office immediately.[4]

Label the container with the date of receipt and the date it was first opened.

2. Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other

ignition sources.[7][8]

Keep the container tightly closed and upright to prevent leakage.[5]

Store in an approved, labeled container and protect from physical damage and direct

sunlight.[6][8]

Segregate from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[9]

3. Handling:

All work with 3-Iodotetrahydrofuran must be conducted in a certified chemical fume hood

with the sash at the lowest practical height.[5][3]

Ensure that an eyewash station and safety shower are readily accessible.[6][9]

Use explosion-proof equipment and take measures to prevent the buildup of electrostatic

charge.[5][7] Ground and bond containers and receiving equipment.[7][8]

Avoid contact with skin, eyes, and clothing.[5][6] Do not breathe vapors or mist.[5]

Practice good industrial hygiene: wash hands thoroughly after handling, before breaks, and

at the end of the workday.[5][8] Do not eat, drink, or smoke in the handling area.[7][8]

4. Spill Response:

Small Spills (<1 Liter):

Evacuate the immediate area and alert others.

Wear appropriate PPE.
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Confine the spill using absorbent material from a spill kit.

Collect the absorbed material into a sealable container, label it as hazardous waste, and

do not allow it to dry out.[10]

Large Spills (>1 Liter):

Immediately evacuate the area and notify your supervisor and institutional EHS.

Do not attempt to clean up a large spill yourself.

Disposal Plan
Proper disposal of 3-Iodotetrahydrofuran and its contaminated waste is crucial to prevent

environmental contamination and ensure safety.

1. Peroxide Testing:

Due to its potential to form peroxides, test containers for peroxide concentration every 3

months after opening.[6]

Dispose of the chemical within one year of purchase.[6]

2. Waste Collection:

Collect all waste containing 3-Iodotetrahydrofuran, including contaminated gloves,

absorbent materials, and empty containers, in a designated, properly labeled, and sealed

hazardous waste container.

Do not mix peroxide-containing solvents with other waste streams.[4]

3. Disposal Procedure:

Dispose of contents and containers to an approved waste disposal plant in accordance with

local, state, and federal regulations.[9]

If peroxide concentrations are above 100 ppm, specific disposal procedures must be

followed through your institution's regulated waste program.[4]
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For peroxide concentrations greater than 400 ppm, do not move the container and contact

your EHS department for assistance with safe disposal.[4]

Workflow for Handling 3-Iodotetrahydrofuran
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Workflow for Handling 3-Iodotetrahydrofuran
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Caption: Workflow from preparation to disposal for 3-Iodotetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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